Lansiumamide B

• CAS RN: 77527-97-0
• Molecular Formula: C18H17NO
• Molecular Weight: 263.3 g/mol
• IUPAC Name: (E)-N-methyl-3-phenyl-N-[(Z)-2-phenylethenyl]prop-2-enamide
• InChI: InChI=1S/C18H17NO/c1-19(15-14-17-10-6-3-7-11-17)18(20)13-12-16-8-4-2-5-9-16/h2-15H,1H3/b13-12+,15-14-
• InChI Key: VJGRWRRIAJQNFU-NQDQBVNISA-N
• Isomeric SMILES: CN(/C=C\C1=CC=CC=C1)C(=O)/C=C/C2=CC=CC=C2
• SMILES: CN(C=CC1=CC=CC=C1)C(=O)C=CC2=CC=CC=C2
• melting_point: 124-125°C
• physical_description: Solid
• synonyms: lansiumamide B; N-methyl-N-styrylcinnamamide

Description

(e, e)-Lansamide I, also known as lansiumamide b, belongs to the class of organic compounds known as cinnamic acids and derivatives. These are organic aromatic compounds containing a benzene and a carboxylic acid group (or a derivative thereof) forming 3-phenylprop-2-enoic acid (e, e)-Lansamide I exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (e, e)-lansamide i is primarily located in the membrane (predicted from logP). Outside of the human body, (e, e)-lansamide i can be found in fruits. This makes (e, e)-lansamide i a potential biomarker for the consumption of this food product.

Scientific Research Applications

• Nematicidal Activity : Lansiumamide B has been shown to possess strong nematicidal activity. For instance, nano-capsules of Lansiumamide B exhibited increased efficacy against plant parasitic nematodes, indicating its potential as a novel nematicide formulation (Yin et al., 2012).

• Antibacterial and Plant Protection Properties : Studies have demonstrated that Lansiumamide B can effectively protect plants like tobacco from bacterial diseases such as wilt caused by Ralstonia solanacearum. This includes enhancing the activities of defense-related enzymes in plants and increasing the content of resistance-related substances (Xing-yang et al., 2015).

• Anti-inflammatory Effects : Lansiumamide B has been found to inhibit histamine and TNF-α release from mast cells, suggesting its role in attenuating mast-cell-induced inflammation. This points to its potential therapeutic applications in treating allergic and chronic inflammation (Matsui et al., 2013).

• Antifungal Activity : The compound also exhibits significant antifungal activity. For example, it has been found to be effective against Sclerotinia sclerotiorum, a plant pathogen, suggesting its potential as a botanical fungicide or as a template for designing new fungicides with novel action modes (Yan et al., 2018).

• Anti-Obesity and Insulin Sensitizing Effects : Research indicates that Lansiumamide B may reduce fat mass gain and improve insulin sensitivity, making it a potential anti-obesity and insulin-sensitizing agent (Huang et al., 2017).

• Larvicidal Activity : Lansiumamide B has demonstrated strong larvicidal activity against Aedes albopictus, a mosquito species known to transmit diseases like dengue fever and Zika virus. This suggests its potential use in mosquito control programs (Han et al., 2013).